3-(3-Chloro-4-hydroxyphenylamino)-4-(4-nitrophenyl)-1H-pyrrole-2,5-dione

• CAS No.: 264218-23-7
• Product Name: 3-(3-Chloro-4-hydroxyphenylamino)-4-(4-nitrophenyl)-1H-pyrrole-2,5-dione
• Molecular Formula: C16H10ClN3O5
• Molecular Weight: 359.72 g/mol
• IUPAC Name: 3-(3-chloro-4-hydroxyanilino)-4-(2-nitrophenyl)pyrrole-2,5-dione
• Standard InChI: InChI=1S/C16H10ClN3O5/c17-10-7-8(5-6-12(10)21)18-14-13(15(22)19-16(14)23)9-3-1-2-4-11(9)20(24)25/h1-7,21H,(H2,18,19,22,23)
• Standard InChIKey: PQCXVIPXISBFPN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=C(C(=O)NC2=O)NC3=CC(=C(C=C3)O)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C(=O)NC2=O)NC3=CC(=C(C=C3)O)Cl)[N+](=O)[O-]
• Appearance: Solid powder
• Description: SB 415286 is a member of the class of maleimides carrying 3-chloro-4-hydroxyphenylamino and 2-nitrophenyl substituents at positions 3 and 4 respectively. It has a role as an EC 2.7.11.26 (tau-protein kinase) inhibitor, an antioxidant, a neuroprotective agent and an apoptosis inducer. It is a member of maleimides, a member of nitrobenzenes, a member of phenols, a member of monochlorobenzenes, a substituted aniline and a secondary amino compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(3-chloro-4-hydroxyphenylamino)-4-(4-nitrophenyl)-1H-pyrrole-2,5-dione; SB 415286; SB-415286; SB415286
• Reference: 1: Pizarro JG, Folch J, Esparza JL, Jordan J, Pallàs M, Camins A. A molecular; 2: Yeste-Velasco M, Folch J, Jiménez A, Rimbau V, Pallàs M, Camins A. GSK-3 beta; 3: Pizarro JG, Yeste-Velasco M, Rimbau V, Casadesús G, Smith MA, Pallàs M, Folch; 4: MacAulay K, Hajduch E, Blair AS, Coghlan MP, Smith SA, Hundal HS. Use of
• PubChem Compound: 4210951
• Last Modified: Nov 11 2021